2-Chloro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide

• IUPAC Name: 2-chloro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H14ClN3O2/c1-20-14(8-9-19-20)15-7-6-11(22-15)10-18-16(21)12-4-2-3-5-13(12)17/h2-9H,10H2,1H3,(H,18,21)
• InChI Key: YOPWKLLJRVRRJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(O2)CNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H14ClN3O2
• Molecular Weight: 315.75 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual rings (furan and pyrazole), followed by their functionalization and coupling. The exact method would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The compound contains a benzamide group, which is a common motif in pharmaceuticals and could contribute to its biological activity. The furan and pyrazole rings are heterocyclic compounds that may also play a role in its properties.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions, while the furan ring could undergo electrophilic substitution or opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its structure and functional groups. For example, the presence of polar groups like the amide could make it more soluble in polar solvents.

Future Directions

Future research on this compound could involve further exploration of its synthesis and reactions, as well as investigation into its potential biological activities. This could include in vitro and in vivo studies to determine its effects on cells or organisms.